Cas no 40594-98-7 (1H-1,2,3-Triazole-5-carboxylic Acid Ethyl Ester)

• Product Name: 1H-1,2,3-Triazole-5-carboxylic Acid Ethyl Ester
• CAS No: 40594-98-7
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• MDL: MFCD08669518
• CID: 55252
• PubChem ID: 6419107
• Update Time: 2025-04-18

1H-1,2,3-Triazole-5-carboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-TRIAZOLE-4-CARBOXYLIC ACID, ETHYL ESTER
• 3H-[1,2,3]Triazole-4-carboxylic acid ethyl ester
• 1H-1,2,3-Triazole-5-carboxylic Acid Ethyl Ester
• 1H-1,2,3-Triazole-5-
• Ethyl 1H-1,2,3-triazole-5-carboxylate
• ethyl 2H-triazole-4-carboxylate
• Ethyl 1H-1,2,3-triazole-4-carboxylate
• ethyl 2H-1,2,3-triazole-4-carboxylate
• ethyl 1,2,3-triazole-4-carboxylate
• 1H-1,2,3-triazole-4-carboxylic acid ethyl ester
• 2H-1,2,3-Triazole-4-carboxylic acid, ethyl ester
• ethyl 1H-triazole-4-carboxylate
• BMGCDMZWMQQHMI-UHFFFAOYSA-N
• 5-ethoxycarbonyl-1,2,3-triazole
• 4-ethoxycarbonyl-2h-1,2,3-t
• 4-ethoxycarbonyl-2h-1,2,3-triazole
• EN300-136557
• Z1118834497
• FT-0768744
• MFCD08669518
• CS-0037024
• Ethyl 1H-1 pound not2 pound not3-triazole-4-carboxylate
• MFCD27959308
• AM803858
• O11755
• Quinoline-5-carboxylic acid ethyl ester
• DTXSID30423546
• SY111481
• SCHEMBL561752
• AKOS007930815
• AKOS027404018
• 40594-98-7
• FT-0653257
• Ethyl 2H-1,2,3-triaZole-4-carboxylate, 95%
• 1084802-21-0
• DS-16918
• DB-023512
• DA-26188

• MDL： MFCD08669518
• Inchi： 1S/C5H7N3O2/c1-2-10-5(9)4-3-6-8-7-4/h3H,2H2,1H3,(H,6,7,8)
• InChI Key： BMGCDMZWMQQHMI-UHFFFAOYSA-N
• SMILES： O(C(C1C=NNN=1)=O)CC

Computed Properties

• Exact Mass: 141.05400
• Monoisotopic Mass: 141.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.9
• XLogP3: 0.1

Experimental Properties

• Density: 1.299
• Boiling Point: 284.7°C at 760 mmHg
• Flash Point: 126°C
• Refractive Index: 1.524
• PSA: 67.87000
• LogP: -0.01860

1H-1,2,3-Triazole-5-carboxylic Acid Ethyl Ester Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles